Cas no 1393886-88-8 ((S)-N6-[2-(trans-4-Aminocyclohexyl)ethyl]-N6-propyl-4,5,6,7-tetrahydrobenzothiazole-2,6-diamine)

• Product Name: (S)-N6-[2-(trans-4-Aminocyclohexyl)ethyl]-N6-propyl-4,5,6,7-tetrahydrobenzothiazole-2,6-diamine
• CAS No: 1393886-88-8
• MF: C₁₈H₃₂N₄S
• MW: 336.538482666016
• MDL: MFCD18911728
• CID: 1056338
• PubChem ID: 71432761
• Update Time: 2025-10-31

(S)-N6-[2-(trans-4-Aminocyclohexyl)ethyl]-N6-propyl-4,5,6,7-tetrahydrobenzothiazole-2,6-diamine Chemical and Physical Properties

Names and Identifiers

• (S)-N6-[2-(trans-4-Aminocyclohexyl)ethyl]-N6-propyl-4,5,6,7-tetrahydrobenzothiazole-2,6-diamine
• (6S)-N⁶-[2-(trans-4-Aminocyclohexyl)ethyl]-N⁶-propyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine
• SCHEMBL12098213
• SCHEMBL12168996
• SCHEMBL12188524
• 1393886-88-8
• SCHEMBL12098211
• 2,6-Benzothiazolediamine, N6-[2-(trans-4-aminocyclohexyl)ethyl]-4,5,6,7-tetrahydro-N6-propyl-, (6S)-
• AKOS027256833
• DTXSID70849448
• AC4135
• (6S)-N~6~-[2-(4-Aminocyclohexyl)ethyl]-N~6~-propyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2,6-diamine

• MDL： MFCD18911728
• Inchi： 1S/C18H32N4S/c1-2-10-22(11-9-13-3-5-14(19)6-4-13)15-7-8-16-17(12-15)23-18(20)21-16/h13-15H,2-12,19H2,1H3,(H2,20,21)/t13?,14?,15-/m0/s1
• InChI Key： CJSNSEJQHILRQM-NRXISQOPSA-N
• SMILES： S1C(N)=NC2=C1C[C@H](CC2)N(CCC)CCC1CCC(CC1)N

Computed Properties

• Exact Mass: 336.23500
• Monoisotopic Mass: 336.23476821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• PSA: 97.14000
• LogP: 3.83260

Additional information on (S)-N6-[2-(trans-4-Aminocyclohexyl)ethyl]-N6-propyl-4,5,6,7-tetrahydrobenzothiazole-2,6-diamine

Comprehensive Profile of (S)-N6-[2-(trans-4-Aminocyclohexyl)ethyl]-N6-propyl-4,5,6,7-tetrahydrobenzothiazole-2,6-diamine (CAS No. 1393886-88-8)

The compound (S)-N6-[2-(trans-4-Aminocyclohexyl)ethyl]-N6-propyl-4,5,6,7-tetrahydrobenzothiazole-2,6-diamine (CAS 1393886-88-8) is a sophisticated chiral molecule with a unique structural framework combining a tetrahydrobenzothiazole core and a trans-4-aminocyclohexyl moiety. Its stereospecific (S)-configuration and diamine functionality make it a subject of significant interest in medicinal chemistry and drug discovery. Researchers frequently inquire about its synthetic routes, pharmacological targets, and potential applications in neurological disorders or GPCR modulation, aligning with current trends in precision medicine.

Structurally, the molecule features a propyl-ethyl linker bridging the tetrahydrobenzothiazole and aminocyclohexyl groups, which may influence its blood-brain barrier permeability—a hot topic in CNS drug development. Computational studies suggest its logP value and hydrogen bond donors/acceptors comply with Lipinski’s rule, making it a viable candidate for oral bioavailability optimization. Recent PubMed-indexed literature highlights analogs of this scaffold in dopamine receptor research, addressing trending queries about neurodegenerative disease therapeutics.

From a synthetic perspective, 1393886-88-8 demands enantioselective synthesis techniques, often involving chiral auxiliaries or asymmetric catalysis. Patents disclose methods using Boc-protected intermediates to safeguard the primary amine during cyclization. These protocols resonate with industrial chemists searching for scale-up strategies or green chemistry alternatives, reflecting the pharmaceutical sector’s push toward sustainable manufacturing.

Analytical characterization of this compound typically employs HPLC-MS and chiral stationary phases to verify enantiopurity—a critical QC parameter. Forum discussions frequently cite challenges in peak resolution due to its polar diamine groups, prompting methodological comparisons between supercritical fluid chromatography (SFC) and traditional reverse-phase systems. Such technical insights cater to analytical scientists optimizing separation protocols for structurally similar APIs.

Emerging applications explore its role as a kinase inhibitor scaffold, particularly in MAPK pathway modulation—a trending focus in oncology research. Database mining reveals structural similarities to allosteric modulators of metabotropic receptors, sparking academic debates on target selectivity versus polypharmacology. These angles address frequent search queries about drug repurposing and multi-target therapeutics in AI-driven drug design platforms.

Regulatory considerations for 1393886-88-8 emphasize proper storage conditions (typically -20°C under inert atmosphere) to prevent amine oxidation or racemization. Safety data sheets recommend handling with nitrile gloves due to potential skin permeability, aligning with lab safety trends amplified by recent occupational health guidelines. These practical details respond to frequent EHS officer inquiries in pharmaceutical compliance forums.

The commercial landscape shows limited bulk suppliers for this niche compound, with most offers targeting milligram-scale R&D use. Procurement specialists often search for custom synthesis options or isotope-labeled versions for tracer studies—a demand driven by the growing translational research market. Price benchmarking indicates premiums for ≥98% HPLC purity grades, reflecting the compound’s complex stereochemical requirements.

Future research directions may explore its prodrug derivatives to enhance bioavailability, or its incorporation into bioconjugates for targeted delivery—topics gaining traction in ADC (antibody-drug conjugate) development circles. Such forward-looking analysis caters to investors tracking emerging drug platforms in biotech pipelines, while academic searches focus on structure-activity relationship (SAR) studies of its tetrahydrobenzothiazole pharmacophore.